N-(4-ethoxyphenyl)-2-{5-oxo-10-thia-3,4,6,8-tetraazatetracyclo[7.7.0.0^{2,6}.0^{11,16}]hexadeca-1(9),2,7,11(16)-tetraen-4-yl}acetamide

• IUPAC Name: N-(4-ethoxyphenyl)-2-(5-oxo-10-thia-3,4,6,8-tetrazatetracyclo[7.7.0.02,6.011,16]hexadeca-1(9),2,7,11(16)-tetraen-4-yl)acetamide
• InChI: InChI=1S/C21H21N5O3S/c1-2-29-14-9-7-13(8-10-14)23-17(27)11-26-21(28)25-12-22-20-18(19(25)24-26)15-5-3-4-6-16(15)30-20/h7-10,12H,2-6,11H2,1H3,(H,23,27)
• InChI Key: IIBNPFBQRDRZMZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)CN2C(=O)N3C=NC4=C(C3=N2)C5=C(S4)CCCC5
• Molecular Formula: C21H21N5O3S
• Molecular Weight: 423.5 g/mol
• CAS No.: 1358601-44-1

Description

N-(4-ethoxyphenyl)-2-{5-oxo-10-thia-3,4,6,8-tetraazatetracyclo[7.7.0.0^{2,6}.0^{11,16}]hexadeca-1(9),2,7,11(16)-tetraen-4-yl}acetamide is a useful research compound. Its molecular formula is C21H21N5O3S and its molecular weight is 423.49. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

Compounds with intricate structures like N-(4-ethoxyphenyl)-2-{5-oxo-10-thia-3,4,6,8-tetraazatetracyclo[7.7.0.0^{2,6}.0^{11,16}]hexadeca-1(9),2,7,11(16)-tetraen-4-yl}acetamide often undergo synthesis for the exploration of their biological activities. For example, the synthesis and biological evaluation of acetamides and related compounds have shown anti-inflammatory and analgesic activities, suggesting potential applications in medical research focused on inflammation and pain management (Mazzone et al., 1987).

Antitumor and Antimicrobial Applications

Derivatives similar to the compound have been synthesized and evaluated for antitumor and antimicrobial activities. For instance, the development of benzothiazole derivatives bearing different heterocyclic rings has been investigated for their potential antitumor activity against human tumor cell lines (Yurttaş et al., 2015). Additionally, novel thiazole derivatives have been synthesized and assessed for antimicrobial activities, highlighting their potential in addressing microbial resistance issues (Saravanan et al., 2010).

Chemical Synthesis and Characterization

The compound's complex structure also points to its relevance in the field of chemical synthesis and characterization. Research into the synthesis of triazatetracyclo acetamides and their characterization through spectroscopy, microanalysis, and crystallography provides a foundation for understanding the physical and chemical properties of such molecules, which could be pivotal in the development of new materials or chemical sensors (Odame et al., 2018).

Mechanism of Action

Target of Action

The primary targets of a compound are typically proteins or enzymes in the body that the compound interacts with. Identifying these targets often involves biochemical assays or computational predictions .

Biochemical Pathways

These are the series of chemical reactions that are affected by the compound’s interaction with its target. They can be studied using techniques like metabolomics , which involves the large-scale study of small molecules, commonly known as metabolites, within cells, biofluids, tissues or organisms.

Pharmacokinetics

This involves the study of how the compound is absorbed, distributed, metabolized, and excreted (ADME) by the body . Techniques used here can include in vivo studies in animals, in vitro studies using cultured cells, and computational predictions.

Result of Action

This refers to the ultimate effects of the compound at the cellular and molecular level. Depending on the specific compound and its targets, this could involve changes in cell growth, cell death, signal transduction, or many other possible effects .

Action Environment

This refers to how various environmental factors can influence the action of the compound. Factors can include temperature, pH, presence of other compounds or drugs, and many others . These are typically studied using a combination of controlled in vitro experiments and observational studies in more complex biological systems.